![molecular formula C7H7N3O2S B1653986 methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate CAS No. 2089257-31-6](/img/structure/B1653986.png)
methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate
Overview
Description
Methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate, also known as MCMTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MCMTC is a thiazolyl carbamate derivative that has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.
Scientific Research Applications
- Methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate has shown promise as an anticancer agent. Researchers have explored its potential to inhibit cancer cell growth and induce apoptosis. Mechanistic studies reveal interactions with key cellular pathways, making it a candidate for further investigation in cancer therapy .
- The compound exhibits antimicrobial activity against bacteria, fungi, and other pathogens. Its unique chemical structure contributes to its effectiveness. Researchers have studied its potential as an alternative to existing antimicrobial agents, especially in the context of drug-resistant strains .
- Investigations have revealed that methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate displays promising antitubercular properties. It has been tested against Mycobacterium tuberculosis (MTB) and Mycobacterium bovis (BCG) in vitro. Further studies are needed to explore its efficacy and safety .
- The compound serves as a valuable precursor for synthesizing indole derivatives. Indoles are essential heterocyclic systems found in natural products and drugs. Researchers have used this compound to construct indole moieties in selected alkaloids, contributing to drug discovery and development .
- Through cyanoacetylation reactions, methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate can yield thiophene derivatives. These compounds have diverse applications, including in materials science, organic electronics, and pharmaceuticals .
- Researchers have explored the compound’s potential as an anti-TMV agent. Its synthesis and biological evaluation against TMV have been investigated, providing insights into its antiviral properties .
Anticancer Activity
Antimicrobial Properties
Antitubercular Activity
Indole Derivatives Synthesis
Thiophene Derivatives Synthesis
Anti-Tobacco Mosaic Virus (TMV) Activity
Mechanism of Action
Target of Action
Compounds with a thiazole ring have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been found to interact with multiple receptors . For instance, voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand cracks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been found to activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .
Result of Action
Thiazole derivatives have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It’s worth noting that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
properties
IUPAC Name |
methyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O2S/c1-4-5(3-8)6(13-10-4)9-7(11)12-2/h1-2H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTYLPLMRNIDGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1C#N)NC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001168863 | |
Record name | Carbamic acid, N-(4-cyano-3-methyl-5-isothiazolyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001168863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2089257-31-6 | |
Record name | Carbamic acid, N-(4-cyano-3-methyl-5-isothiazolyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2089257-31-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-(4-cyano-3-methyl-5-isothiazolyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001168863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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